Cas no 227777-31-3 ((3S,8aS)-Hexahydro-3-(1R)-1-hydroxyethylpyrrolo1,2-apyrazine-1,4-dione)

• Product Name: (3S,8aS)-Hexahydro-3-(1R)-1-hydroxyethylpyrrolo1,2-apyrazine-1,4-dione
• CAS No: 227777-31-3
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• MDL: MFCD05663455
• CID: 2097732
• PubChem ID: 11937742
• Update Time: 2025-10-30

(3S,8aS)-Hexahydro-3-(1R)-1-hydroxyethylpyrrolo1,2-apyrazine-1,4-dione Chemical and Physical Properties

Names and Identifiers

• Cyclo(-Pro-Thr)
• Cyclo(L-Pro-L-Thr-)
• (3S,8aS)-Hexahydro-3-[(1R)-1-hydroxyethyl]pyrrolo[1,2-a]pyrazine-1,4-dione
• (3S,8aS)-3-[(1R)-1-hydroxyethyl]-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
• CS-0675916
• HY-P5050
• MFCD05663455
• 227777-31-3
• (3S,8aS)-3-((R)-1-hydroxyethyl)hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
• Cyclo(Pro-Thr)
• AKOS006293957
• (3S,8aS)-Hexahydro-3-(1R)-1-hydroxyethylpyrrolo1,2-apyrazine-1,4-dione

• MDL： MFCD05663455
• Inchi： 1S/C9H14N2O3/c1-5(12)7-9(14)11-4-2-3-6(11)8(13)10-7/h5-7,12H,2-4H2,1H3,(H,10,13)/t5-,6+,7+/m1/s1
• InChI Key： UBLWFFBGMBRBMC-VQVTYTSYSA-N
• SMILES： O=C1[C@H]([C@@H](C)O)NC([C@@H]2CCCN21)=O

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6
• XLogP3: -0.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids and derivatives

Additional information on (3S,8aS)-Hexahydro-3-(1R)-1-hydroxyethylpyrrolo1,2-apyrazine-1,4-dione

Compound CAS No 227777-31-3: (3S,8aS)-Hexahydro-3-(1R)-1-hydroxyethylpyrrolo[1,2-a]pyrazine-1,4-dione

The compound with CAS No 227777-31-3, named (3S,8aS)-Hexahydro-3-(1R)-1-hydroxyethylpyrrolo[1,2-a]pyrazine-1,4-dione, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrazine derivatives, which have been extensively studied for their unique chemical properties and biological activities.

Recent studies have highlighted the importance of pyrazine derivatives in drug discovery and development. The hexahydro structure of this compound suggests a high degree of saturation, which may contribute to its stability and bioavailability. The presence of the hydroxyethyl group introduces hydrophilic properties, potentially enhancing its solubility in aqueous environments.

The stereochemistry of the compound is defined by its (3S,8aS) configuration, which plays a crucial role in determining its physical and chemical properties. Stereoisomerism is a critical factor in pharmacology, as it can significantly influence the compound's interaction with biological targets. The (1R) configuration of the hydroxyethyl group further adds complexity to its structure, potentially affecting its pharmacokinetics and pharmacodynamics.

Research into pyrazine derivatives has revealed their potential as inhibitors of various enzymes and receptors. For instance, studies have shown that certain pyrazine-containing compounds can act as inhibitors of kinases and other protein targets involved in disease pathways. This makes them promising candidates for the development of novel therapeutic agents.

The synthesis of (3S,8aS)-Hexahydro-3-(1R)-1-hydroxyethylpyrrolo[1,2-a]pyrazine-1,4-dione involves a multi-step process that requires precise control over stereochemistry and reaction conditions. Advanced techniques such as enantioselective catalysis and asymmetric synthesis are often employed to achieve the desired stereochemical outcomes.

In terms of applications, this compound could find use in fields such as neuroscience, where pyrazine derivatives have shown potential as modulators of ion channels and neurotransmitter systems. Additionally, its structural features make it a candidate for investigation in antimicrobial and anticancer therapies.

Recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with biological targets at an atomic level. These studies provide valuable insights into its mechanism of action and guide further optimization for therapeutic purposes.

In conclusion, the compound with CAS No 227777-31-3 represents a fascinating example of modern organic chemistry's ability to design and synthesize complex molecules with tailored properties. Its unique structure and potential applications underscore the importance of continued research into pyrazine derivatives and their role in advancing science and medicine.